Cas no 61853-35-8 (Octane, 3-(2-bromoethoxy)-)

• Product Name: Octane, 3-(2-bromoethoxy)-
• CAS No: 61853-35-8
• MF: C₁₀H₂₁BrO
• MW: 237.177142858505
• CID: 464653
• PubChem ID: 71391702
• Update Time: 2025-04-19

Octane, 3-(2-bromoethoxy)- Chemical and Physical Properties

Names and Identifiers

• Octane, 3-(2-bromoethoxy)-
• 3-(2-bromoethoxy)octane
• DTXSID00813531
• 61853-35-8

• Inchi： 1S/C10H21BrO/c1-3-5-6-7-10(4-2)12-9-8-11/h10H,3-9H2,1-2H3
• InChI Key： CFWOCCWPZFDSTL-UHFFFAOYSA-N
• SMILES： BrCCOC(CC)CCCCC

Computed Properties

• Exact Mass: 236.07763
• Monoisotopic Mass: 236.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 85.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23